Cas no 33720-72-8 (Benzonitrile,3-acetyl-2-amino-)
33720-72-8 structure
Product Name:Benzonitrile,3-acetyl-2-amino-
CAS No:33720-72-8
MF:C9H8N2O
MW:160.17262172699
CID:294433
PubChem ID:45086189
Update Time:2025-04-19
Benzonitrile,3-acetyl-2-amino- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3-acetyl-2-amino-
- 3-Acetoanthranilonitrile
- Anthranilonitrile,3-acetyl- (8CI)
- SCHEMBL4716508
- DTXSID601309330
- 33720-72-8
- 3-acetyl-2-aminobenzonitrile
-
- Inchi： 1S/C9H8N2O/c1-6(12)8-4-2-3-7(5-10)9(8)11/h2-4H,11H2,1H3
- InChI Key： QYZQPORZVGXHEF-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC=C(C#N)C=1N
Computed Properties
- Exact Mass: 160.06374
- Monoisotopic Mass: 160.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.9A^2
- XLogP3: 1.2
Experimental Properties
- PSA: 66.88
Benzonitrile,3-acetyl-2-amino- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
33720-72-8 (Benzonitrile,3-acetyl-2-amino-) Related Products
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